Cas no 176648-52-5 (2,2-dimethylpent-4-ene-1,3-diol)

• Product Name: 2,2-dimethylpent-4-ene-1,3-diol
• CAS No: 176648-52-5
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 5856116
• PubChem ID: 17800482
• Update Time: 2025-06-07

2,2-dimethylpent-4-ene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpent-4-ene-1,3-diol
• EN300-1999895
• 176648-52-5

• Inchi： 1S/C7H14O2/c1-4-6(9)7(2,3)5-8/h4,6,8-9H,1,5H2,2-3H3
• InChI Key： ZAVXOVSJAHSKLQ-UHFFFAOYSA-N
• SMILES： OC(C=C)C(C)(C)CO

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2,2-dimethylpent-4-ene-1,3-diol

Introduction to 2,2-Dimethylpent-4-ene-1,3-Diol (CAS No. 176648-52-5)

2,2-Dimethylpent-4-ene-1,3-diol, also known by its CAS registry number CAS No. 176648-52-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a diol with a unique structure that combines hydroxyl groups and a double bond, making it an interesting subject for both academic research and industrial applications. In recent years, advancements in synthetic methodologies and the discovery of novel properties have further enhanced its relevance in the scientific community.

The molecular formula of 2,2-dimethylpent-4-ene-1,3-diol is C₇H₁₄O₂, with a molecular weight of approximately 138.19 g/mol. Its structure consists of a pentene backbone with two methyl groups attached to the second carbon atom and hydroxyl groups at positions 1 and 3. The presence of the double bond at position 4 introduces geometric isomerism, which can influence its chemical reactivity and physical properties. Recent studies have explored the stereochemical outcomes of this compound in various reactions, shedding light on its potential as a chiral building block in organic synthesis.

CAS No. 176648-52-5 exhibits distinct physical properties that make it suitable for specific applications. It has a melting point of around -70°C and a boiling point of approximately 90°C under standard conditions. The compound is slightly soluble in water but exhibits better solubility in organic solvents such as ethanol and acetone. These properties have been leveraged in the development of new materials and catalytic systems.

In terms of chemical reactivity, 2,2-dimethylpent-4-enediol undergoes various transformations depending on the reaction conditions. For instance, it can participate in oxidation reactions to form ketones or undergo reduction to yield alcohols or alkanes. Recent research has focused on its use as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry where its stereochemistry plays a crucial role in drug design.

The synthesis of CAS No. 176648-52-5 has been optimized through innovative methodologies that enhance yield and selectivity. Traditional methods involve acid-catalyzed hydration of alkenes or enol ethers, but modern approaches incorporate biocatalysts such as lipases to achieve enantioselective outcomes. These advancements have not only improved the efficiency of production but also opened new avenues for green chemistry practices.

In conclusion, 2,2-dimethylpentenediol (CAS No. 176648-52) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire researchers to explore new frontiers in organic synthesis and material science.